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Compound of Interest

Compound Name: 2-Mercaptopinane

Cat. No.: B1614835

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of 2-Mercaptopinane is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to
facilitate the safe management of this compound in a laboratory setting.

2-Mercaptopinane, also known as Pinanyl Mercaptan, is a specialty chemical recognized by
its distinct sulfurous and tropical fruit-like odor. Due to its chemical properties and potential
hazards, it is imperative to follow strict protocols for its disposal. Adherence to these
procedures will minimize risks to personnel and the environment.

Key Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards
associated with 2-Mercaptopinane and to use appropriate personal protective equipment
(PPE).

Potential Hazards:

o May be harmful if swallowed, with the potential to cause serious, potentially fatal pneumonia
if aspirated.

o Can cause skin and serious eye irritation.

e May cause skin sensitization through prolonged or repeated contact.
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 Inhalation of aerosols or vapors should be avoided.

e Hazardous decomposition products, including toxic sulfur oxides, can be released during
combustion.

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear suitable chemical-resistant gloves.

o Skin and Body Protection: A lab coat or other protective clothing is recommended to prevent
skin contact.

» Respiratory Protection: Use only in a well-ventilated area. If ventilation is inadequate, use a
NIOSH-approved respirator.

Quantitative Data Summary

While specific occupational exposure limits for 2-Mercaptopinane are not readily available,
data for a related compound, methyl mercaptan, can provide a useful reference for the
potential toxicity of mercaptans. It is crucial to handle 2-Mercaptopinane with a high degree of
caution.

Table 1: Physical and Chemical Properties of 2-Mercaptopinane
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Property Value

CAS Number 23832-18-0

Molecular Formula C10H18S

Molecular Weight 170.32 g/mol

Appearance Colorless to pale yellow liquid
Odor Strong, sulfurous, tropical fruit-like
Boiling Point 207.7 °C at 760 mmHg

Flash Point 97.78 °C (208.00 °F)

Density 0.98 g/mL at 25 °C

Table 2: Occupational Exposure Limits for Methyl Mercaptan (for reference)

Organization Limit
OSHA PEL Ceiling: 10 ppm
NIOSH REL 15-minute Ceiling: 0.5 ppm

Note: PEL = Permissible Exposure Limit; REL =
Recommended Exposure Limit. These values
are for methyl mercaptan and should be used as
a precautionary reference for handling 2-

Mercaptopinane.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of 2-
Mercaptopinane. This workflow is designed to ensure safety and environmental responsibility.

Experimental Workflow for Disposal
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Preparation

[ Don Appropriate PPE ]
[ Work in a Ventilated Area j

Prepare Labeled, Compatible
Hazardous Waste Container

Waste Collection

For Small Quantities:
Absorb with Inert Material

For Larger Quantities:
Transfer to Waste Container

/Neutralization (gror spills or small quantities)\

Treat with a solution of
Sodium Hypochlorite (bleach)
or a strong base (e.g., NaOH)

A

[ Test pH to ensure neutralization j

A4

Collect neutralized residue as
hazardous waste

Final Disposd
Y \
[ Seal Waste Container ]

Store in a designated,
well-ventilated area

=

Contact Certified Hazardous
Waste Disposal Service
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 To cite this document: BenchChem. [Proper Disposal of 2-Mercaptopinane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614835#2-mercaptopinane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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